3-(1,2,5-trimethyl-1H-imidazol-4-yl)butan-1-amine
Overview
Description
3-(1,2,5-trimethyl-1H-imidazol-4-yl)butan-1-amine is a chemical compound . It is also known as TMIA.
Molecular Structure Analysis
The molecular formula of 3-(1,2,5-trimethyl-1H-imidazol-4-yl)butan-1-amine is C10H19N3 . The molecular weight is 181.28 .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-(1,2,5-trimethyl-1H-imidazol-4-yl)butan-1-amine include its molecular formula (C10H19N3), molecular weight (181.28), and its structure . More specific properties such as melting point, boiling point, and density were not found in the search results.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1,2,5-trimethyl-1H-imidazol-4-yl)butan-1-amine involves the reaction of 1,2,5-trimethylimidazole with 3-bromobutan-1-amine in the presence of a base to form the desired product.", "Starting Materials": [ "1,2,5-trimethylimidazole", "3-bromobutan-1-amine", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 1,2,5-trimethylimidazole in a suitable solvent (e.g. ethanol).", "Step 2: Add a base (e.g. sodium hydroxide) to the solution and stir for a few minutes.", "Step 3: Add 3-bromobutan-1-amine to the solution and stir for several hours at room temperature.", "Step 4: Isolate the product by filtration or extraction and purify by recrystallization or chromatography." ] } | |
CAS RN |
1501170-58-6 |
Product Name |
3-(1,2,5-trimethyl-1H-imidazol-4-yl)butan-1-amine |
Molecular Formula |
C10H19N3 |
Molecular Weight |
181.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
